1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine
Overview
Description
The compound “1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine” is a complex organic molecule. It contains an aminophenyl group, which is a phenyl group (a ring of 6 carbon atoms) with an amino group (NH2) attached, and a dimethylpiperidin-4-amine group, which is a piperidine ring (a six-membered ring with one nitrogen atom and five carbon atoms) with two methyl groups (CH3) and an additional amino group attached .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring and the attachment of the aminophenyl and dimethyl groups. The exact methods would depend on the specific reactants and conditions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The aminophenyl and dimethylpiperidin-4-amine groups would likely be connected by a single bond, with the two methyl groups and the additional amino group attached to the piperidine ring .Chemical Reactions Analysis
This compound could potentially participate in a variety of chemical reactions, depending on the conditions. The amino groups could act as nucleophiles, donating a pair of electrons to form a new bond with an electrophile .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its reactivity with other substances .Scientific Research Applications
Agrochemical Applications
This compound can be used as an organic intermediate in the production of agrochemicals . Agrochemicals include pesticides, fertilizers, and other chemical products used in agriculture. The specific role of this compound in agrochemical production would depend on the particular chemical reactions involved.
Pharmaceutical Applications
The compound is also used as an organic intermediate in pharmaceutical manufacturing . It could potentially be used in the synthesis of various drugs, although the specific drugs would depend on the other compounds used in the synthesis process.
Dyestuff Production
This compound can be used in the production of dyestuffs . Dyestuffs are substances used to impart color to textiles, paper, leather, and other materials. The specific role of this compound in dyestuff production would depend on the particular chemical reactions involved.
Research Use
The compound is labeled as "Research Use Only" , indicating that it may be used in various types of scientific research. The specific research applications would depend on the field of study and the particular experiments being conducted.
Organic Synthesis
As an organic intermediate, this compound can be used in a wide range of organic synthesis reactions . This could include the synthesis of other organic compounds, the production of polymers, or various other chemical reactions.
Material Science
In material science, this compound could potentially be used in the development of new materials or in the study of material properties . The specific applications would depend on the particular area of material science being studied.
Mechanism of Action
- The primary target of this compound is the opioid receptor in the central nervous system (CNS). Opioid receptors are coupled with G-protein receptors and function as both positive and negative regulators of synaptic transmission via G-proteins that activate effector proteins .
- Unlike morphine or meperidine, anileridine’s respiratory depression (if it occurs) is of shorter duration when equipotent analgesic doses are used .
Target of Action
Mode of Action
Pharmacokinetics
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3/c1-15(2)12-7-9-16(10-8-12)13-5-3-11(14)4-6-13/h3-6,12H,7-10,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFDUBQQHEHJNQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(CC1)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00447274 |
Source
|
| Record name | 1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00447274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine | |
CAS RN |
211247-62-0 |
Source
|
| Record name | 1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00447274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-aminophenyl)-N,N-dimethylpiperidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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